Cas no 63219-04-5 (2-chloro-6-(pyridin-3-yl)pyridine-3-carbonitrile)

• Product name: 2-chloro-6-(pyridin-3-yl)pyridine-3-carbonitrile
• CAS No: 63219-04-5
• MF: C₁₁H₆CLN₃
• MW: 215.63844
• MDL: MFCD00137928
• CID: 871080

2-chloro-6-(pyridin-3-yl)pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2,3''-bipyridine-5-carbonitrile
• 6-Chloro-[2,3']bipyridin-5-ylcarbonitrile
• 6-CHLORO-2,3'-BIPYRIDINE-5-CARBONITRILE
• 2-Chloro-6-(pyridin-3-yl)nicotinonitrile
• 6-chloro-[2,3']bipyridinyl-5-carbonitrile
• AC1NE3AR
• GL-0914
• 2-chloro-6-(pyridin-3-yl)pyridine-3-carbonitrile

• MDL： MFCD00137928

Computed Properties

• Exact Mass: 215.02518

Experimental Properties

• PSA: 49.57

2-chloro-6-(pyridin-3-yl)pyridine-3-carbonitrile Security Information

• Hazardous Material Identification：

Additional information on 2-chloro-6-(pyridin-3-yl)pyridine-3-carbonitrile

Comprehensive Overview of 2-Chloro-6-(pyridin-3-yl)pyridine-3-carbonitrile (CAS No. 63219-04-5)

2-Chloro-6-(pyridin-3-yl)pyridine-3-carbonitrile (CAS No. 63219-04-5) is a specialized heterocyclic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine and nitrile functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, featuring a chloro substituent and a pyridin-3-yl moiety, makes it a valuable building block for designing bioactive molecules. Researchers and industry professionals frequently search for terms like "pyridine derivatives applications" and "nitrile-containing compounds in drug discovery", reflecting the growing interest in this chemical space.

The compound's relevance extends to modern drug discovery, where it is explored for its potential in targeting enzyme inhibitors and receptor modulators. Recent trends in AI-driven molecular design and computational chemistry have further amplified its importance, as it fits into the broader category of "small molecule scaffolds for medicinal chemistry". Users often inquire about "synthetic routes for 2-chloro-6-(pyridin-3-yl)pyridine-3-carbonitrile" or "its role in crop protection chemicals", highlighting its cross-disciplinary applications. The compound's stability and reactivity profile also make it a subject of interest for high-throughput screening platforms.

From an industrial perspective, CAS No. 63219-04-5 is often discussed in the context of green chemistry and sustainable synthesis. With increasing regulatory focus on environmentally friendly processes, researchers are investigating catalytic methods to produce this compound with minimal waste. Searches for "eco-friendly synthesis of pyridine-carbonitriles" or "scalable production of halogenated pyridines" align with these priorities. Additionally, its potential applications in electronic materials, such as organic semiconductors, have sparked curiosity among material scientists.

Quality control and analytical characterization of 2-chloro-6-(pyridin-3-yl)pyridine-3-carbonitrile are critical for ensuring its efficacy in end-use applications. Techniques like HPLC purity analysis, NMR spectroscopy, and mass spectrometry are frequently mentioned in user queries, underscoring the need for precise documentation of its physicochemical properties. The compound's solubility, melting point, and stability under various conditions are also common topics in technical forums.

In summary, 2-chloro-6-(pyridin-3-yl)pyridine-3-carbonitrile (CAS No. 63219-04-5) represents a multifaceted tool for researchers across pharmaceuticals, agriculture, and materials science. Its adaptability to emerging trends like machine learning-assisted compound optimization and circular economy principles in chemical manufacturing ensures its continued relevance. As innovation accelerates, this compound will likely remain a focal point for advancements in targeted therapeutics and functional materials.